Cas no 1261647-73-7 (Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261647-73-7
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 4969422
• Update Time: 2025-10-29

Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12ClF3O2/c1-2-18-11(17)6-4-8-3-5-9(13)7-10(8)12(14,15)16/h3,5,7H,2,4,6H2,1H3
• InChI Key： XMPCLJFNGCIWQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261647-73-7): A Comprehensive Overview

Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate, identified by its CAS number 1261647-73-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloro and trifluoromethyl substituents, make it a subject of considerable interest among researchers.

The chemical structure of Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate consists of a propionic acid ester linked to a phenyl ring that is substituted with a chlorine atom at the 4-position and a trifluoromethyl group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are crucial for its potential biological activity. The chloro group, known for its ability to enhance lipophilicity and metabolic stability, while the trifluoromethyl group is renowned for its role in modulating binding affinity and improving pharmacokinetic profiles.

In recent years, there has been growing interest in the development of molecules that incorporate both chloro and trifluoromethyl substituents due to their synergistic effects on biological activity. Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate exemplifies this trend, as it combines these groups in a manner that suggests potential utility in drug discovery. The propionic acid ester moiety further contributes to the molecule's versatility, allowing for modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar molecular scaffolds to develop inhibitors targeting various biological pathways. For instance, studies have shown that compounds with analogous structures exhibit inhibitory activity against enzymes involved in cancer metabolism. The presence of both chloro and trifluoromethyl groups is particularly noteworthy, as these substituents are frequently found in drugs that have demonstrated clinical efficacy.

The synthesis of Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the phenyl derivative, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and stereoselectivity. These methods are critical for producing compounds with the precise structural features needed for biological evaluation.

In terms of biological activity, preliminary studies on Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate have revealed intriguing results. In vitro assays have indicated that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as an inhibitor or modulator. The specific interactions between the chloro, trifluoromethyl, and other functional groups within the molecule contribute to these observed activities. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has long recognized the importance of molecular diversity in drug discovery. Compounds like Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate serve as valuable starting points for generating libraries of candidates that can be screened for novel therapeutic activities. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying promising leads from such diverse chemical spaces. The integration of these approaches has enabled researchers to rapidly assess the potential utility of compounds like Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate in addressing unmet medical needs.

The future prospects for Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate are promising, given its unique structural features and preliminary biological activity. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 3-(4'-chloro-2'-(trifluoromethyl)phenyl)propionate will likely play an increasingly important role in the development of next-generation therapeutics.